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Compound of Interest

Compound Name: 1,2-Dimethyl-3-phenylaziridine

Cat. No.: B1212488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 1,2-Dimethyl-3-phenylaziridine. Due to its classification as a controlled precursor and the

inherent reactivity of the aziridine ring, stringent safety protocols are mandatory.[1] Aziridine

compounds are known to be highly reactive and potentially hazardous, necessitating a

conservative approach that assumes high toxicity.[2][3]

Chemical and Physical Properties
A summary of the known properties of 1,2-Dimethyl-3-phenylaziridine is provided below.

Property Value Source

CAS Registry Number 68277-68-9 [4]

Molecular Formula C10H13N [5][6][7]

Molecular Weight 147.22 g/mol [5][6]

Boiling Point 195.5°C at 760 mmHg [6]

Boiling Point 85°C at 12 Torr [4]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is essential to minimize exposure risk when handling 1,2-
Dimethyl-3-phenylaziridine. The following table outlines the required PPE.

Body Part Required PPE
Standard/Specificat
ion

Rationale

Hands

Double-gloved with

chemical-resistant

gloves (e.g., Nitrile

rubber).

ASTM D6978 or

equivalent.

Prevents skin contact

with a potentially toxic

and sensitizing agent.

[8][9][10]

Eyes/Face

Safety goggles with

side shields and a

face shield.

ANSI Z87.1 or

equivalent.

Protects against

splashes and vapors

that can cause serious

eye damage.[2][8][10]

Body

A disposable,

polyethylene-coated

polypropylene gown

or similar laminate

material.

-

Provides a barrier

against spills and

contamination of

personal clothing.[10]

Respiratory

A full-face respirator

with appropriate

cartridges for organic

vapors and

particulates.

NIOSH-approved.

Necessary for

handling outside of a

certified fume hood or

in case of a spill.[8]

[11]

Feet

Closed-toe, chemical-

resistant shoes and

disposable shoe

covers.

-

Protects against spills

and prevents the

spread of

contamination.[10]

Operational Plan: Step-by-Step Handling Procedure
All handling of 1,2-Dimethyl-3-phenylaziridine must be conducted within a certified chemical

fume hood to minimize inhalation exposure.[2]

Preparation:
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Ensure an emergency eyewash station and safety shower are accessible and

unobstructed.[2]

Don all required personal protective equipment as detailed in the table above.

Prepare all necessary equipment and reagents within the fume hood before introducing

the compound.

Handling and Use:

Use controlled transfer techniques, such as a calibrated pipette or syringe, to handle the

chemical. Avoid pouring.[2][8]

Keep all containers of 1,2-Dimethyl-3-phenylaziridine tightly sealed when not in use to

prevent the release of vapors.[2]

Avoid the generation of aerosols.

Storage:

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as acids and oxidizing agents.[2]

The storage area should be clearly labeled with the appropriate hazard warnings.

Disposal Plan
All waste containing 1,2-Dimethyl-3-phenylaziridine must be treated as hazardous waste.

Waste Segregation:

Segregate all contaminated materials, including gloves, gowns, pipette tips, and empty

containers, into a designated, labeled hazardous waste container.

Decontamination:

Decontaminate all non-disposable equipment that has come into contact with the

compound using an appropriate solvent (e.g., ethanol or isopropanol) followed by a
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detergent wash. All cleaning materials should be disposed of as hazardous waste.

Final Disposal:

Dispose of the hazardous waste through a licensed chemical waste management

company in accordance with all federal, state, and local regulations.[2][12]

Emergency Procedures
Spill:

Evacuate: Immediately evacuate the area and alert others.

Isolate: Isolate the spill area and prevent entry.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills within a fume hood, use an absorbent material like vermiculite or

sand to contain the spill.[2]

Cleanup: Trained personnel wearing appropriate PPE should perform the cleanup.

Report: Report the spill to the appropriate safety officer.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek medical attention. Remove contaminated clothing.[2][11]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[11][13]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[11][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11][13]
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Workflow for Safe Handling of 1,2-Dimethyl-3-
phenylaziridine
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,2-Dimethyl-3-phenylaziridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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